Cas no 264882-04-4 (Methylethyl phenyldiazoacetate)

Methylethyl phenyldiazoacetate structure
264882-04-4 structure
Product Name:Methylethyl phenyldiazoacetate
CAS No:264882-04-4
MF:C11H12N2O2
MW:204.225182533264
CID:6622157
PubChem ID:92003016
Update Time:2024-01-08

Methylethyl phenyldiazoacetate Chemical and Physical Properties

Names and Identifiers

    • methylethyl phenyldiazoacetate
    • DTXSID601293101
    • propan-2-yl 2-diazo-2-phenylacetate
    • 264882-04-4
    • Benzeneacetic acid, alpha-diazo-, 1-methylethyl ester
    • 1-Methylethyl alpha-diazobenzeneacetate
    • Benzeneacetic acid, α-diazo-, 1-methylethyl ester
    • Methylethyl phenyldiazoacetate
    • Inchi: 1S/C11H12N2O2/c1-8(2)15-11(14)10(13-12)9-6-4-3-5-7-9/h3-8H,1-2H3
    • InChI Key: JCGADAGGSGLFEO-UHFFFAOYSA-N
    • SMILES: O(C(C(C1C=CC=CC=1)=[N+]=[N-])=O)C(C)C

Computed Properties

  • Exact Mass: 204.089877630g/mol
  • Monoisotopic Mass: 204.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.8
  • Topological Polar Surface Area: 28.3Ų
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